Cas no 2243506-97-8 (rac-(3R,5R)-1-benzyl-3,5-dimethylpiperidin-4-one hydrochloride)

• Product Name: rac-(3R,5R)-1-benzyl-3,5-dimethylpiperidin-4-one hydrochloride
• CAS No: 2243506-97-8
• MF: C₁₄H₂₀ClNO
• MW: 253.767703056335
• CID: 5982726
• PubChem ID: 138040243
• Update Time: 2025-10-05

rac-(3R,5R)-1-benzyl-3,5-dimethylpiperidin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6488409
• 2243506-97-8
• rac-(3R,5R)-1-benzyl-3,5-dimethylpiperidin-4-one hydrochloride

• Inchi： 1S/C14H19NO.ClH/c1-11-8-15(9-12(2)14(11)16)10-13-6-4-3-5-7-13;/h3-7,11-12H,8-10H2,1-2H3;1H/t11-,12-;/m1./s1
• InChI Key： QZCPBCRJBKZTFZ-MNMPKAIFSA-N
• SMILES： Cl.O=C1[C@H](C)CN(CC2C=CC=CC=2)C[C@H]1C

Computed Properties

• Exact Mass: 253.1233420g/mol
• Monoisotopic Mass: 253.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Additional information on rac-(3R,5R)-1-benzyl-3,5-dimethylpiperidin-4-one hydrochloride

Comprehensive Overview of rac-(3R,5R)-1-benzyl-3,5-dimethylpiperidin-4-one hydrochloride (CAS No. 2243506-97-8)

The compound rac-(3R,5R)-1-benzyl-3,5-dimethylpiperidin-4-one hydrochloride (CAS No. 2243506-97-8) is a chiral piperidine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural features, including the benzyl and dimethyl substituents, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and metabolic disorders.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for rac-(3R,5R)-1-benzyl-3,5-dimethylpiperidin-4-one hydrochloride?" The synthesis typically involves multi-step reactions, including alkylation, reduction, and cyclization, with careful control of stereochemistry to achieve the desired (3R,5R) configuration. The hydrochloride salt form enhances its solubility, making it more suitable for formulation studies.

In recent years, the demand for chiral building blocks like rac-(3R,5R)-1-benzyl-3,5-dimethylpiperidin-4-one hydrochloride has surged due to their role in asymmetric synthesis. This aligns with the growing trend in green chemistry and sustainable drug development, where efficient and stereoselective methods are prioritized. The compound's CAS No. 2243506-97-8 is often referenced in patents and academic papers, highlighting its relevance in cutting-edge research.

Another hot topic is the compound's potential in central nervous system (CNS) drug design. Its piperidine core is a common motif in neurotransmitters and receptor modulators, sparking interest in its use for developing novel therapeutics. Researchers are also exploring its physicochemical properties, such as logP and pKa, to optimize bioavailability—a key concern in modern pharmacology.

From an industrial perspective, scalability and purity are critical for rac-(3R,5R)-1-benzyl-3,5-dimethylpiperidin-4-one hydrochloride. Analytical techniques like HPLC and NMR are employed to ensure batch consistency, addressing another common query: "How to characterize and validate this compound?" Regulatory compliance, particularly in GMP settings, further underscores the need for rigorous quality control.

In summary, rac-(3R,5R)-1-benzyl-3,5-dimethylpiperidin-4-one hydrochloride (CAS No. 2243506-97-8) represents a versatile and scientifically significant molecule. Its applications span from medicinal chemistry to material science, driven by ongoing advancements in synthetic methodologies and a deeper understanding of its pharmacological potential. As research continues, this compound is poised to play a pivotal role in addressing unmet medical needs and industrial challenges.